N-(4-chlorophenyl)propanethioamide
Overview
Description
N-(4-chlorophenyl)propanethioamide, also known as CPPA, is a synthetic compound that has been used in scientific research for a variety of purposes. CPPA is a small molecule that has a wide range of biochemical and physiological effects, and has been used to study a variety of biological processes. CPPA has been found to be a useful tool for studying various aspects of cell biology, as well as being useful for studying the effects of various drugs on the body.
Scientific Research Applications
Electronic Transport in Polymer Films : Research by Rusu et al. (2007) on poly(azomethine sulfone)s, which are prepared using bis(4-chlorophenyl)sulfone, highlights their semiconducting properties and potential applications in electronic transport mechanisms in thin films. These polymers exhibit direct bandgaps ranging between 1.30 and 1.80 eV, indicating potential use in semiconducting devices (Rusu et al., 2007).
Nitrosobenzene Reduction by Thiols : Montanari, Paradisi, and Scorrano (1999) investigated the reaction of nitrosobenzenes with thiols, forming products like azoxybenzenes and anilines. This study, involving 4-chloronitrosobenzene and N-(4-chlorophenyl)benzenesulfenamide, provides insights into the chemical pathways and potential applications in organic synthesis (Montanari, Paradisi, & Scorrano, 1999).
Molecular Structure and Antimicrobial Activity : The study of a molecule structurally related to N-(4-chlorophenyl)propanethioamide, by Sivakumar et al. (2021), explores its molecular structure, spectroscopic properties, and antimicrobial activities. This research suggests potential applications in the development of antimicrobial agents (Sivakumar et al., 2021).
Solubility and Dissolution Thermodynamics : Bhat, Haq, and Shakeel (2014) investigated the solubility and dissolution thermodynamics of an isoniazid analog related to N-(4-chlorophenyl)propanethioamide. Understanding these properties is crucial for pharmaceutical applications and drug formulation (Bhat, Haq, & Shakeel, 2014).
Spectroscopic and Quantum Chemical Calculations : A study by Viji et al. (2020) on a compound related to N-(4-chlorophenyl)propanethioamide examined its spectroscopic properties, quantum chemical calculations, and biological activities. This research is important for understanding the compound's potential applications in biological and chemical fields (Viji et al., 2020).
properties
IUPAC Name |
N-(4-chlorophenyl)propanethioamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClNS/c1-2-9(12)11-8-5-3-7(10)4-6-8/h3-6H,2H2,1H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NXRZBVQXCLWNFY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=S)NC1=CC=C(C=C1)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClNS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90400010 |
Source
|
| Record name | N-(4-chlorophenyl)propanethioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90400010 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-chlorophenyl)propanethioamide | |
CAS RN |
35274-18-1 |
Source
|
| Record name | NSC166398 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=166398 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | N-(4-chlorophenyl)propanethioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90400010 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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